Cas no 501015-28-7 (Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid)

• Product Name: Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid
• CAS No: 501015-28-7
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• MDL: MFCD03427974
• CID: 933277
• PubChem ID: 7023341
• Update Time: 2025-05-19

Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-methoxyphenyl)propanoic acid
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methoxyphenyl)propanoic acid
• FMOC-(S)-3-AMINO-3-(2-METHOXY-PHENYL)-PROPIONIC ACID
• Fmoc-(S)-3-Amino-3-(2-methoxyphenyl)-propionic acid
• Fmoc-β-Phe(2-OMe)-OH
• fmoc-(s)-3-amino-3-(2-methoxyphenyl)propanoic acid
• AC-25430
• MFCD03427974
• PS-12477
• fmoc-(S)-3-amino-3-(2-methoxy-phenyl)-propionic acid, AldrichCPR
• Fmoc-S-3-Amino-3-(2-methoxyphenyl)propionic acid
• AKOS016843725
• (3S)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methoxyphenyl)propanoic acid
• DTXSID40427494
• FMOC-L-BETA-PHE(2-OME)-OH
• Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic acid
• (3S)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(2-METHOXYPHENYL)PROPANOIC ACID
• (S)-FMOC-2-METHOXY-BETA-PHENYLALANINE
• 501015-28-7
• CS-0150318
• EN300-1162860
• C15870
• Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid

• MDL： MFCD03427974
• Inchi： 1S/C25H23NO5/c1-30-23-13-7-6-12-20(23)22(14-24(27)28)26-25(29)31-15-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-13,21-22H,14-15H2,1H3,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key： JMHQFXYSVGDAGJ-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC=CC=1OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15800
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• PSA: 84.86000
• LogP: 5.14060

Additional information on Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid

Recent Advances in the Application of Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid (CAS: 501015-28-7) in Chemical Biology and Pharmaceutical Research

Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid (CAS: 501015-28-7) is a specialized amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group and methoxyphenyl side chain, serves as a critical building block in peptide synthesis and drug development. Recent studies have explored its potential in the design of novel therapeutics, particularly in targeting protein-protein interactions and modulating enzymatic activity.

One of the most notable advancements involving this compound is its use in the synthesis of peptide-based inhibitors for enzymes such as proteases and kinases. Researchers have demonstrated that the incorporation of Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid into peptide sequences can enhance binding affinity and selectivity, owing to the aromatic and hydrophobic nature of the methoxyphenyl group. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in developing inhibitors for the SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery.

Beyond its applications in drug design, this compound has also been utilized in the development of biomaterials and supramolecular assemblies. The Fmoc group, known for its self-assembling properties, enables the formation of hydrogels and nanostructures with potential applications in drug delivery and tissue engineering. A recent preprint on bioRxiv detailed the use of Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid in creating stimuli-responsive hydrogels that release therapeutic peptides in a controlled manner, offering a promising platform for targeted therapy.

In addition to its synthetic utility, the compound has been the subject of computational studies aimed at understanding its conformational preferences and interactions with biological targets. Molecular dynamics simulations and density functional theory (DFT) calculations have provided insights into the stability and reactivity of Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid, further guiding its optimization for specific applications. These computational approaches, combined with experimental data, have paved the way for rational design strategies in medicinal chemistry.

Despite these advancements, challenges remain in scaling up the synthesis of this compound and ensuring its compatibility with large-scale pharmaceutical production. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. The development of greener and more efficient methodologies, such as flow chemistry and biocatalysis, is expected to address these limitations and expand the compound's utility in industrial settings.

In conclusion, Fmoc-(S)-3-amino-3-(2-methoxyphenyl)propionic Acid (CAS: 501015-28-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to biomaterial science, driven by its unique structural features and functional versatility. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in advancing both basic science and therapeutic innovation.